Cas no 1287218-67-0 (2-[4-(Dimethylamino)butoxy]isonicotinic acid)
![2-[4-(Dimethylamino)butoxy]isonicotinic acid structure](https://www.kuujia.com/scimg/cas/1287218-67-0x500.png)
2-[4-(Dimethylamino)butoxy]isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(Dimethylamino)butoxy]isonicotinic acid
- 2-[4-(dimethylamino)butoxy]pyridine-4-carboxylic acid
-
- MDL: MFCD14666475
- Inchi: 1S/C12H18N2O3/c1-14(2)7-3-4-8-17-11-9-10(12(15)16)5-6-13-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
- InChI Key: NSMOIRAODMTBLN-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=CN=1)CCCCN(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 234
- Topological Polar Surface Area: 62.7
- XLogP3: -0.4
2-[4-(Dimethylamino)butoxy]isonicotinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 082399-1g |
2-[4-(Dimethylamino)butoxy]isonicotinic acid, 97% |
1287218-67-0 | 97% | 1g |
$488.00 | 2023-09-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655545-1g |
2-(4-(Dimethylamino)butoxy)isonicotinic acid |
1287218-67-0 | 98% | 1g |
¥2620.00 | 2024-08-09 |
2-[4-(Dimethylamino)butoxy]isonicotinic acid Related Literature
-
1. Book reviews
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
-
Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
Additional information on 2-[4-(Dimethylamino)butoxy]isonicotinic acid
Comprehensive Overview of 2-[4-(Dimethylamino)butoxy]isonicotinic acid (CAS No. 1287218-67-0)
2-[4-(Dimethylamino)butoxy]isonicotinic acid (CAS No. 1287218-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. The dimethylamino and isonicotinic acid moieties contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for 2-[4-(Dimethylamino)butoxy]isonicotinic acid has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing molecules with enhanced bioavailability and target specificity. The compound's CAS No. 1287218-67-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.
One of the key trends driving interest in this compound is the rise of personalized medicine and targeted drug delivery systems. As scientists explore ways to optimize drug efficacy while minimizing side effects, 2-[4-(Dimethylamino)butoxy]isonicotinic acid has emerged as a promising candidate for modifying drug molecules to improve their pharmacokinetic profiles. Its structural versatility allows for precise modifications, aligning with the current focus on precision medicine.
The synthesis and characterization of 2-[4-(Dimethylamino)butoxy]isonicotinic acid involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its application in high-stakes research. The CAS No. 1287218-67-0 is often associated with queries about synthetic pathways and analytical validation, highlighting the technical rigor required in its production.
Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that derivatives of 2-[4-(Dimethylamino)butoxy]isonicotinic acid may interact with specific neurotransmitter systems, opening avenues for treating neurological disorders. This aligns with the broader scientific community's focus on neurodegenerative diseases and mental health, topics that dominate current research funding and public discourse.
From an industrial perspective, 2-[4-(Dimethylamino)butoxy]isonicotinic acid is valued for its scalability and compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact are significant advantages. Searches for eco-friendly synthesis and sustainable intermediates often include references to this compound.
In conclusion, 2-[4-(Dimethylamino)butoxy]isonicotinic acid (CAS No. 1287218-67-0) represents a convergence of cutting-edge research and practical applications. Its relevance to drug development, neurological studies, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to remain a focal point for innovation in the life sciences.
1287218-67-0 (2-[4-(Dimethylamino)butoxy]isonicotinic acid) Related Products
- 1805167-12-7(5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine)
- 2228735-68-8(3-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)
- 1396869-70-7(N'-(3-fluoro-4-methylphenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide)
- 349092-66-6(2-bromo-N-(3-methoxypropyl)benzamide)
- 67088-78-2(1-methyl-4-(1-methyl-1H-pyrazole-4-carbonyl)-1H-pyrazole)
- 190648-49-8(Ro 32-3555)
- 2171833-34-2(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid)
- 91715-78-5(1-Butanone, 1-(4-bromo-3-nitrophenyl)-)
- 1496557-88-0(3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid)
- 1448127-87-4(2-{[1,1'-biphenyl]-4-yl}-N-[2-(furan-3-yl)ethyl]acetamide)




